Cas no 2309456-67-3 (2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid)
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid
- EN300-7429544
- 2309456-67-3
-
- Inchi: 1S/C27H24BrNO6/c28-19-11-9-18(10-12-19)27(34-16-25(30)31)13-14-35-29(17-27)26(32)33-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,30,31)
- InChI Key: RQNZOYVZLFEWMQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OCC1)OCC(=O)O
Computed Properties
- Exact Mass: 537.07870g/mol
- Monoisotopic Mass: 537.07870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 85.3Ų
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429544-0.05g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 0.05g |
$1880.0 | 2024-05-24 | |
| Enamine | EN300-7429544-0.1g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 0.1g |
$1970.0 | 2024-05-24 | |
| Enamine | EN300-7429544-0.25g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 0.25g |
$2059.0 | 2024-05-24 | |
| Enamine | EN300-7429544-0.5g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 0.5g |
$2149.0 | 2024-05-24 | |
| Enamine | EN300-7429544-1.0g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 1.0g |
$2239.0 | 2024-05-24 | |
| Enamine | EN300-7429544-2.5g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 2.5g |
$4388.0 | 2024-05-24 | |
| Enamine | EN300-7429544-5.0g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 5.0g |
$6492.0 | 2024-05-24 | |
| Enamine | EN300-7429544-10.0g |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid |
2309456-67-3 | 95% | 10.0g |
$9627.0 | 2024-05-24 |
2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid
Comprehensive Overview of 2-{[4-(4-Bromophenyl)-2-{[(9H-Fluoren-9-Yl)Methoxy]Carbonyl}-1,2-Oxazinan-4-Yl]Oxy}Acetic Acid (CAS No 2309456-67-3)
The compound 2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid, identified by the CAS registry number CAS No 2309456-67-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and functional groups, which make it a valuable substrate for further research and development.
The molecular structure of this compound is characterized by a central 1,2-oxazinane ring system, which is a six-membered heterocyclic ring containing one oxygen and one nitrogen atom. Attached to this ring are several substituents: a bromophenyl group at the 4-position, a fluorenylmethoxycarbonyl (Fmoc) group at the 2-position, and an oxyacetic acid moiety at the 4-position. These substituents contribute to the compound's versatility and reactivity.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may be utilized in the synthesis of bioactive molecules or as an intermediate in more complex structures. Additionally, the bromophenyl group introduces electronic properties that could enhance the compound's interaction with biological targets.
In terms of synthesis, researchers have explored various methods to construct this compound efficiently. One approach involves the use of nucleophilic substitution reactions to introduce the bromophenyl group onto the oxazinane ring. The incorporation of the Fmoc group typically requires careful protection strategies to ensure stability during subsequent reaction steps.
The application of this compound extends beyond traditional organic synthesis. Its potential as a building block in medicinal chemistry has been recognized, particularly in the development of agents targeting specific biological pathways. For instance, studies have shown that similar oxazinane derivatives exhibit promising activity against certain enzymes involved in neurodegenerative diseases.
Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Molecular modeling studies suggest that it may possess favorable solubility and permeability profiles, which are critical for drug bioavailability.
In conclusion, CAS No 2309456-67-based compounds like this one represent a promising avenue for future research and development in the chemical sciences. Their unique structures and functional groups offer opportunities for innovation across multiple disciplines.
2309456-67-3 (2-{[4-(4-bromophenyl)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2-oxazinan-4-yl]oxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)